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Compound of Interest

Compound Name: Vinyl pivalate

Cat. No.: B147603 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the carbon dioxide (CO2) solubility of two closely

related polymers: polyvinyl pivalate (PVPi) and polyvinyl acetate (PVAc). Understanding the

interaction of these polymers with CO2 is crucial for various applications, including polymer

processing, purification, and the development of drug delivery systems utilizing supercritical

fluid technology. While extensive quantitative data is available for PVAc, the information for

PVPi is more qualitative, pointing towards a significant affinity for CO2.

Executive Summary
Polyvinyl pivalate is suggested to exhibit high solubility in supercritical CO2, a property

attributed to the bulky tert-butyl group of the pivalate moiety which may facilitate interaction with

CO2. In contrast, polyvinyl acetate, a widely studied polymer, demonstrates moderate CO2

solubility that is highly dependent on pressure and temperature. This guide will present the

available data, compare the physical and chemical properties of both polymers, and detail the

experimental methodologies used to assess their CO2 solubility.

Structural and Physical Properties
A comparison of the fundamental properties of PVPi and PVAc is essential for understanding

their differing behaviors in the presence of CO2. The primary structural difference lies in the

ester side chain: a methyl group in PVAc versus a tert-butyl group in PVPi.
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Property Polyvinyl Pivalate (PVPi) Polyvinyl Acetate (PVAc)

Monomer Vinyl Pivalate Vinyl Acetate

CAS Number 26715-88-8 9003-20-7

Molecular Formula (C7H12O2)n (C4H6O2)n

Side Chain (-R) -C(CH3)3 (tert-butyl) -CH3 (methyl)

Glass Transition (Tg) ~70 °C
30-45 °C (depending on

molecular weight)

Density Not readily available 1.19 g/cm³

CO2 Solubility
Qualitatively described as

"high" in supercritical CO2.[1]

Quantitatively measured,

moderate and highly condition-

dependent.[2][3]

CO2 Solubility Comparison
Direct quantitative comparison of CO2 solubility between PVPi and PVAc is challenging due to

the limited published data for PVPi. However, based on available literature, we can infer their

relative performance.

Polyvinyl Pivalate (PVPi): Research on the dispersion polymerization of vinyl pivalate in

supercritical CO2 indicates that PVPi has a high solubility in this medium. This high solubility

was noted as a potential reason for the difficulty in forming discrete polymer particles during

polymerization, suggesting a strong polymer-solvent interaction.[1] The bulky and non-polar

tert-butyl group on the pivalate side chain is thought to enhance the interaction with the non-

polar CO2 molecule.

Polyvinyl Acetate (PVAc): The CO2 solubility of PVAc has been extensively studied and

quantified. The solubility is directly proportional to pressure and inversely proportional to

temperature. For instance, at 313.15 K, the solubility of CO2 in PVAc increases significantly

with pressure.
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Temperature (K) Pressure (MPa) CO2 Solubility (wt%)

313.15 ~2.5 ~10

313.15 ~5.0 ~20

313.15 ~7.5 ~30

333.15 ~5.0 ~15

333.15 ~10.0 ~25

353.15 ~10.0 ~20

Note: The data in this table is compiled and approximated from graphical representations in

cited literature. For precise values, please refer to the original publications.

Experimental Protocols
The methodologies for determining CO2 solubility in polymers are critical for interpreting the

data. Below are detailed descriptions of the key experimental techniques.

Cloud Point Measurement
This method is commonly used to determine the phase behavior of a polymer in a supercritical

fluid.
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Caption: Workflow for Cloud Point Measurement.

Protocol:

A known amount of the polymer (e.g., PVPi) is loaded into a high-pressure variable-volume

view cell equipped with a window for observation.[4]

CO2 is then charged into the cell.

The system is heated to the desired temperature and pressurized until a single

homogeneous phase is observed.

The pressure is then slowly reduced by increasing the cell volume.

The pressure at which the first sign of turbidity or cloudiness appears is recorded as the

cloud point pressure. This indicates the phase separation of the polymer from the CO2.

This procedure is repeated at various temperatures to construct a phase diagram.

Gravimetric Sorption Method
This technique directly measures the mass of CO2 absorbed by a polymer sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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